Cas no 65610-64-2 (1H-Indole-1-carboxylic acid, 3-methyl-)

• Product Name: 1H-Indole-1-carboxylic acid, 3-methyl-
• CAS No: 65610-64-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 398235
• PubChem ID: 3075107
• Update Time: 2025-04-19

1H-Indole-1-carboxylic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 3-methyl-
• 3-methylindole-1-carboxylic acid
• 65610-64-2
• Skatolcarbonsaure
• DTXSID00388951
• SCHEMBL2594979

• Inchi： 1S/C10H9NO2/c1-7-6-11(10(12)13)9-5-3-2-4-8(7)9/h2-6H,1H3,(H,12,13)
• InChI Key： YYSXDZTZYZCUOW-UHFFFAOYSA-N
• SMILES： OC(N1C=C(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23